Cas no 993-13-5 (p-Methylphosphonic Acid)

p-Methylphosphonic Acid structure
p-Methylphosphonic Acid structure
Product Name:p-Methylphosphonic Acid
CAS No:993-13-5
MF:CH5O3P
MW:96.0223615169525
MDL:MFCD00002137
CID:83275
PubChem ID:13818
Update Time:2025-04-18

p-Methylphosphonic Acid Chemical and Physical Properties

Names and Identifiers

    • Methanephosphonic acid
    • Methylphosphonic acid
    • Methylphosphonic acid solution
    • p-Methylphosphonic A
    • p-Methylphosphonic Acid
    • Methylphosphonate
    • Methyl-phosphonic acid
    • methylphosphononic acid
    • Phosphonic acid,methyl
    • PHOSPHONOMETHYL GROUP
    • MPA
    • NSC 119358
    • Methylphosphonic acid, 99.0-101.0% (T)
    • FT-0628284
    • EC 213-607-2
    • 57H
    • J-522698
    • METHYL PHOSPHONIC ACID
    • methyl phosphonate
    • AI3-51156
    • BDBM50131862
    • L000171
    • NS00021416
    • DTXSID5047748
    • 329W4YM10Z
    • HSDB 6762
    • Q15634110
    • Phosphonic acid, P-methyl-
    • D95909
    • AKOS017343694
    • CHEMBL122938
    • 993-13-5
    • EINECS 213-607-2
    • Methylphosphonic acid, 98%
    • C20396
    • Phosphonic acid, methyl-
    • NSC-119358
    • CHEBI:45129
    • METHYL PHOSPHONIC ACID [HSDB]
    • MFCD00002137
    • NSC119358
    • VXA
    • AM20120404
    • DIHYDROGEN METHYLPHOSPHONATE
    • UNII-329W4YM10Z
    • Methylphosphonicacid
    • 1ST160238-100W
    • Methylphosphonic acid Solution in Water, 100ug/mL
    • DB-009772
    • MDL： MFCD00002137
    • Inchi： 1S/CH5O3P/c1-5(2,3)4/h1H3,(H2,2,3,4)
    • InChI Key： YACKEPLHDIMKIO-UHFFFAOYSA-N
    • SMILES： P(C)(=O)(O)O
    • BRN： 1739372

Computed Properties

  • Exact Mass: 95.99760
  • Monoisotopic Mass: 95.998
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 5
  • Rotatable Bond Count: 0
  • Complexity: 61.3
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: -1.6
  • Topological Polar Surface Area: 57.5

Experimental Properties

  • Color/Form: Not determined
  • Density: 1.495±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: 127-131 ºC
  • Boiling Point: 265.2±23.0 ºC (760 Torr),
  • Flash Point: 114.2±22.6 ºC,
  • Refractive Index: 1.431
  • PH: 0.9-1.4
  • Solubility: Soluble (385 g/l) (25 º C),
  • Water Partition Coefficient: Soluble in water and alcohol.
  • Stability/Shelf Life: Stable. Incompatible with strong oxidizing agents, strong bases.
  • PSA: 67.34000
  • LogP: -0.20610
  • Sensitiveness: Hygroscopic
  • Solubility: Not determined

p-Methylphosphonic Acid Security Information

  • Hazardous Material transportation number：UN 3261 8/PG 2
  • WGK Germany：3
  • Hazard Category Code： R22;R34
  • Safety Instruction： S26-S36/37/39-S45
  • FLUKA BRAND F CODES：10
  • Hazardous Material Identification： C
  • HazardClass：8
  • PackingGroup：II
  • Packing Group：II
  • Risk Phrases：R34

p-Methylphosphonic Acid Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

p-Methylphosphonic Acid Pricemore >>

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p-Methylphosphonic Acid Production Method

p-Methylphosphonic Acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:993-13-5)p-Methylphosphonic Acid
Order Number:A1211775
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:59
Price ($):411.0
Email:sales@amadischem.com

p-Methylphosphonic Acid Related Literature

993-13-5 (p-Methylphosphonic Acid) Related Products

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Amadis Chemical Company Limited
(CAS:993-13-5)p-Methylphosphonic Acid
A1211775
Purity:99%
Quantity:100g
Price ($):411.0
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